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Compound of Interest

Compound Name: 1-Isopropylproline

Cat. No.: B3108393 Get Quote

This guide provides comprehensive safety and handling information for 1-Isopropylproline,

also known as Proline isopropyl ester. It is intended for researchers, scientists, and

professionals in drug development who may handle this compound. The following sections

detail the substance's hazards, safe handling procedures, and emergency response protocols.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 1-
Isopropylproline.

Property Value Reference

Molecular Formula C8H15NO2 [1]

Molecular Weight 157.21 g/mol [1]

Boiling Point 140 - 160 °C (284 - 320 °F) [2]

Density 0.885 g/cm³ at 25 °C (77 °F) [2]

Appearance Colorless liquid [3]

Odor Ammonia-like [3]

Hazard Identification and Classification
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1-Isopropylproline is classified as a hazardous substance. The following table outlines its

GHS classification.

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.[2]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[2]

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed.

Acute Toxicity (Dermal) Category 3
H311: Toxic in contact with

skin.

Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled.

Skin Corrosion/Irritation Category 1A
H314: Causes severe skin

burns and eye damage.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.

Hazardous to the Aquatic

Environment (Acute)
Category 3 H402: Harmful to aquatic life.

Hazard Pictograms:

alt text

alt text

alt text

alt text

Signal Word:Danger

Precautionary Statements and Safe Handling
The following table summarizes the precautionary statements for handling 1-Isopropylproline.
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Type Code Precautionary Statement

Prevention P210

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[2][4]

P233
Keep container tightly closed.

[2][4]

P240
Ground/bond container and

receiving equipment.[2][4]

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.[2][4]

P242
Use only non-sparking tools.[2]

[4]

P243
Take precautionary measures

against static discharge.[2][4]

P264
Wash skin thoroughly after

handling.[2]

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.[4]

P273
Avoid release to the

environment.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][4]

Response P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.
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P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[2]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P310
Immediately call a POISON

CENTER or doctor/physician.

P330 Rinse mouth.

P363
Wash contaminated clothing

before reuse.

P370 + P378

In case of fire: Use dry sand,

dry chemical or alcohol-

resistant foam to extinguish.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[4]

P403 + P235
Store in a well-ventilated

place. Keep cool.[4]

P405 Store locked up.[4]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols for Safe Handling
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4.1. General Handling and Storage Protocol

Work Area Preparation:

Ensure work is conducted in a well-ventilated area, preferably within a chemical fume

hood.

Remove all potential ignition sources from the vicinity (e.g., open flames, hot plates, spark-

producing equipment).[2]

Ensure that an emergency eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[2]

Handling Procedure:

Ground and bond containers when transferring the material to prevent static discharge.[2]

[4]

Use only non-sparking tools.[2][4]

Avoid breathing vapors or mists.[4]

Avoid contact with skin and eyes.

Keep the container tightly closed when not in use.[2][4]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[4]

Store in a tightly closed container.[2][4]
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The storage area should be designated for flammable liquids.

4.2. Spill and Emergency Response Protocol

Small Spills:

Evacuate non-essential personnel from the area.

Wear appropriate PPE as described in section 4.1.

Eliminate all ignition sources.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for proper disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the area immediately.

Activate the fire alarm and notify emergency services.

Do not attempt to clean up the spill without proper training and equipment.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[2]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[4]
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Visualizations
Caption: Workflow for the safe handling of 1-Isopropylproline.

Caption: Hazard identification and risk mitigation for 1-Isopropylproline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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